2-Fluoro-3-methoxypyridine-5-carbaldehyde
Overview
Description
2-Fluoro-3-methoxypyridine-5-carbaldehyde is a chemical compound with the molecular formula C7H6FNO2 and a molecular weight of 155.13 . Its IUPAC name is 6-fluoro-5-methoxynicotinaldehyde . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6FNO2/c1-11-6-2-5 (4-10)3-9-7 (6)8/h2-4H,1H3 . The InChI key is NEGNKXAAXODXLL-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Fluorinated Pyrroles
Research conducted by Surmont et al. (2009) presents a method for preparing various 3-fluorinated pyrroles, including 2-aryl-3-fluoro-1H-pyrrole-5-carbaldehydes. This process involves electrophilic alpha,alpha-difluorination and dehydrofluorination steps, signifying a new pathway to synthesize fluorinated pyrroles, which are significant in pharmaceutical chemistry (Surmont, Verniest, Colpaert, Macdonald, Thuring, Deroose, & De Kimpe, 2009).
Development of Tetrafluoropyridines
Banks et al. (1974) explored the synthesis of 2-substituted tetrafluoropyridines, including 2,3,4,5-tetrafluoro-6-methoxypyridine. The process involves treating 3,4,5,6-tetrachloropyridine-2-carbonitrile with potassium fluoride and subsequent reactions leading to various fluorinated pyridines. This advancement is critical for developing new materials and intermediates in chemical synthesis (Banks, Haszeldine, Legge, & Rickett, 1974).
Fluorinated Nucleosides Research
Nesnow and Heidelberger (1973, 1975) investigated the synthesis of pyridine nucleosides related to anticancer drugs, utilizing compounds like 5-fluoro-2-methoxypyridine. These nucleosides are crucial in the development of new therapeutic agents, especially in cancer treatment (Nesnow & Heidelberger, 1973) (Nesnow & Heidelberger, 1975).
Novel Schiff Bases Synthesis
Puthran et al. (2019) described the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile. These Schiff bases are significant for their antimicrobial properties and potential use in medical applications (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).
Electrochemical Treatment in Pharmaceutical Wastewater
Zhang et al. (2016) explored the electrochemical treatment of wastewater containing 5-Fluoro-2-Methoxypyrimidine using a novel reactor. This research is pivotal in addressing environmental concerns related to pharmaceutical waste (Zhang, Tingting, Han, Sun, Li, Shen, & Wang, 2016).
Safety and Hazards
properties
IUPAC Name |
6-fluoro-5-methoxypyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c1-11-6-2-5(4-10)3-9-7(6)8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGNKXAAXODXLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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